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Compound of Interest

Compound Name: Methyl decanoate-D19

Cat. No.: B15125771 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Methyl decanoate-D19, ensuring laboratory safety and regulatory compliance. While

this is a deuterated form of Methyl decanoate, its chemical properties and associated hazards

are considered analogous.

Personal Protective Equipment (PPE)
When handling Methyl decanoate-D19, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles, compliant

with NIOSH (US) or EN 166

(EU) standards.[1][2]

Protects against splashes and

aerosols.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[3] Long-sleeved laboratory

coat.

Prevents direct skin contact.[1]

[2] Gloves should be inspected

before use and disposed of

properly after handling.

Respiratory Protection

Generally not required under

normal laboratory conditions

with adequate ventilation. For

large spills or in poorly

ventilated areas, a NIOSH-

approved respirator may be

necessary.

Protects against inhalation of

vapors or aerosols.

Operational Plan and Experimental Protocol
Adherence to a strict operational plan is vital for the safe handling of Methyl decanoate-D19.

1. Preparation and Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Keep the container tightly closed when not in use.

Ensure an eyewash station and safety shower are readily accessible.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources as it is a combustible

liquid.

Ground and bond containers when transferring material to prevent static discharge.
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2. In Case of a Spill:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

For large spills, contain the spill and prevent it from entering drains or waterways.

Ventilate the area and wear appropriate respiratory protection if necessary.

3. First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of Methyl decanoate-D19 and its containers is critical to prevent

environmental contamination and comply with regulations.

Dispose of waste in accordance with all applicable federal, state, and local regulations.

This substance is toxic to aquatic life with long-lasting effects; do not allow it to enter drains,

sewers, or waterways.

Collect waste in a designated, labeled, and sealed container.
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Treat as hazardous waste and arrange for disposal through a licensed waste disposal

company.

Handle uncleaned containers as you would the product itself.

Quantitative Data Summary
Property Value Reference

CAS Number 1219804-67-7

Molecular Formula C₁₁H₃D₁₉O₂ -

Flash Point 90 °C / 194 °F

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Methyl
decanoate-D19 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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